5-Chloro-2-(3,5-dimethyl-piperidin-1-yl)-benzoic acid

• Molecular Formula: C14H18ClNO2
• Molecular Weight: 267.75 g/mol
• IUPAC Name: 5-chloro-2-(3,5-dimethylpiperidin-1-yl)benzoic acid
• InChI: InChI=1S/C14H18ClNO2/c1-9-5-10(2)8-16(7-9)13-4-3-11(15)6-12(13)14(17)18/h3-4,6,9-10H,5,7-8H2,1-2H3,(H,17,18)
• InChI Key: ITNCLVAQRUEBAM-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=C(C=C(C=C2)Cl)C(=O)O)C

Description

5-Chloro-2-(3,5-dimethyl-piperidin-1-yl)-benzoic acid is a useful research compound. Its molecular formula is C14H18ClNO2 and its molecular weight is 267.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-chloro-2-(3,5-dimethyl-piperidin-1-yl)-benzonitrile (1.05 g, 4.220 mmol) in Diethylene glycol monomethyl ether (2.50 mL) was added KOH (0.947 g, 16.883 mmol) and water (0.750 ml). The reaction was heated at 130–135° C. overnight. Upon cooling to rt, water and ethyl acetate was added the organic layer was discarded and the aqueous layer is acidified to pH˜6–7. The aqueous layer was then extracted with ethyl acetate three times. The combined organic layer was washed with water, brine, dried (Na2SO4), and concentrated to give required 5-chloro-2-(3,5-dimethyl-piperidin-1-yl)-benzoic acid (0.850 g, 75%) as an off white solid. LCMS 268(M+1)+.